N-(2,4-difluorophenyl)-2-((6-(3,4-dimethoxyphenyl)pyridazin-3-yl)thio)acetamide

• IUPAC Name: N-(2,4-difluorophenyl)-2-[6-(3,4-dimethoxyphenyl)pyridazin-3-yl]sulfanylacetamide
• InChI: InChI=1S/C20H17F2N3O3S/c1-27-17-7-3-12(9-18(17)28-2)15-6-8-20(25-24-15)29-11-19(26)23-16-5-4-13(21)10-14(16)22/h3-10H,11H2,1-2H3,(H,23,26)
• InChI Key: JBKROSQINOJNBB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NN=C(C=C2)SCC(=O)NC3=C(C=C(C=C3)F)F)OC
• Molecular Formula: C20H17F2N3O3S
• Molecular Weight: 417.4 g/mol

Description

N-(2,4-difluorophenyl)-2-((6-(3,4-dimethoxyphenyl)pyridazin-3-yl)thio)acetamide, also known as DFP-10825, is a novel compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent.

Scientific Research Applications

Dihydropyridazinone Cardiotonics

Research on dihydropyridazinone cardiotonics, specifically compound LY195115, showcases its potent positive inotropic activity in dogs, indicating significant potential for cardiac applications. This compound demonstrated exceptional potency and long-acting oral activity, highlighting its value in developing treatments for heart failure (Robertson et al., 1986).

Pyridazin-3-one Derivatives

A study on the synthesis of novel pyridazin-3-one derivatives revealed their formation as sole products in excellent yield, indicating a potential pathway for creating compounds with varied applications, such as medicinal chemistry and material science (Ibrahim & Behbehani, 2014).

Histamine H3 Receptor Inverse Agonist

The discovery of CEP-26401 (irdabisant) as a potent, selective histamine H3 receptor inverse agonist for potential treatment of attentional and cognitive disorders showcases the application of pyridazin-3-one derivatives in neuropharmacology, illustrating the therapeutic potential of structurally similar compounds (Hudkins et al., 2011).

Herbicidal Activities

Investigation into 4-(3-trifluoromethylphenyl)pyridazine derivatives for their bleaching and herbicidal activities revealed compounds that can completely inhibit chlorophyll at low concentrations and exhibit higher herbicidal activities than commercial herbicides, pointing towards agricultural applications (Xu et al., 2008).

Molecular Docking and Screening

Research involving triazolopyridine, pyridotriazine, and pyridine–pyrazole hybrid derivatives for in vitro screening against GlcN-6-P synthase as the target protein, alongside antimicrobial and antioxidant activity assessment, indicates the versatility of pyridazine derivatives in drug discovery and pharmaceutical chemistry (Flefel et al., 2018).